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Compound of Interest

Compound Name: Z-Tyr(tbu)-onb
CAS No.: 16879-89-3
Cat. No.: B1426285
Get Quote
. J

Executive Summary
Compound Identity: Z-Tyr(tBu)-ONB (

-Benzyloxycarbonyl-
-tert-butyl-L-tyrosine

-nitrobenzyl ester) Primary Application: Photocleavable building block for solid-phase peptide
synthesis (SPPS) and photolithographic peptide array generation. Solubility Profile: Highly
lipophilic. Soluble in polar aprotic solvents (DMF, DMSO) and chlorinated solvents (DCM).
Insoluble in aqueous buffers and non-polar hydrocarbons (Hexane).

This guide provides a standardized framework for the dissolution, storage, and experimental
handling of Z-Tyr(tBu)-ONB, ensuring maximum stability of the photosensitive

-nitrobenzyl ester moiety.

Physicochemical Characterization
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To understand the solubility behavior of Z-Tyr(tBu)-ONB, one must analyze its structural
pharmacophore. The molecule is dominated by three hydrophobic protecting groups that mask
all polar functionalities.

. Polarity Solvation
Feature Chemical Group T
Contribution Preference

N-Terminus Benzyloxycarbonyl (Z)  Lipophilic / Aromatic DCM, DMF, EtOAc

. ) . ) . DCM, THF, Hexane
Side Chain tert-Butyl ether (tBu) Highly Lipophilic ]

(partial)
C-Terminus -Nitrobenzyl ester Lipophilic / Aromatic DMF, DMSO, DCM
(ONB)
. . (Masked by protecting

Core Tyrosine Backbone Amphiphilic

groups)

Theoretical LogP: Estimated ~4.5 — 5.0 (High Lipophilicity). Molecular Weight: ~548.6 g/mol
(Calculated based on formula

).

Mechanistic Solubility Insight

The solubility of Z-Tyr(tBu)-ONB is driven by London Dispersion Forces and Dipole-Dipole
interactions.

e Why it dissolves in DCM/DMF: The aromatic rings (Z group, Tyr phenyl, ONB group) engage
in

stacking and van der Waals interactions with organic solvents. The nitro group on the ONB
ester adds a dipole moment, enhancing solubility in polar aprotic solvents like DMSO and
DMF.

e Why it crashes in Water: The tBu and Z groups effectively "grease" the molecule, preventing
the formation of a hydrogen-bonding network with water. The energetic cost of creating a
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cavity in the water structure is too high, leading to immediate precipitation.

Solubility Matrix & Solvent Compatibility

The following table summarizes the solubility limits and suitability of common laboratory
solvents.
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Specific Solubility Max Conc. Application
Solvent Class .
Solvent Rating (Est.)[1][2] Note
Preferred.
DMF Standard for
Polar Aprotic (Dimethylformam  Excellent > 200 mM coupling
ide) reactions and
SPPS.
_ Preferred. Ideal
) DMSO (Dimethyl ) )
Polar Aprotic ) Excellent > 200 mM for biological
sulfoxide) )
stock solutions.
Used for
DCM dissolution and
Chlorinated (Dichloromethan Excellent > 150 mM transfer;
e) evaporates
easily.
Chloroform ( Alternative to
Chlorinated Good >100 mM DCM; watch for
) acid traces.
Solubility
decreases with
) Methanol / )
Polar Protic Moderate 10-50 mM concentration.
Ethanol )
May require
warming.
Good for
THF reactions; avoid
Ethers Good > 100 mM ) )
(Tetrahydrofuran) if peroxides are a
concern.
Antisolvent.
) Used to
Non-Polar Diethyl Ether Poor <1mMm o
precipitate the
compound.
Non-Polar Hexane / Insoluble 0 mM Antisolvent.
Heptane Used for
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purification/preci
pitation.

Requires organic
co-solvent (e.g.,
50% DMSO) to

stay in solution.

Aqueous Water / PBS Insoluble 0 mM

Visualizing the Solubility Logic

The following diagram illustrates the decision-making process for solvent selection based on
the chemical interactions of Z-Tyr(tBu)-ONB.
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Caption: Solubility decision matrix driven by the competition between dipole interactions
(solvation) and hydrophobic exclusion (precipitation).

Experimental Protocols
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Protocol A: Preparation of 100 mM Stock Solution
(DMSO)

Purpose: Create a stable, high-concentration stock for biological assays or dilution. Safety:
Perform in a fume hood. Use amber glassware to prevent photolysis.

e Calculate Mass:

o Target Volume:

(
)

o Target Concentration:

(
)

o MW:

o Mass Required:
e Weighing: Weigh ~55 mg of Z-Tyr(tBu)-ONB into a brown glass vial.

o Note: If brown glass is unavailable, wrap a clear vial in aluminum foil immediately.
 Dissolution:

o Add

of anhydrous DMSO.

o Vortex vigorously for 30 seconds. The solution should turn clear and slightly yellow
(characteristic of nitro compounds).

o Add the remaining DMSO to reach the final volume.
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 Verification: Centrifuge at 10,000 x g for 1 minute to check for undissolved pellets. If clear,

the stock is ready.

o Storage: Store at -20°C. Stable for 6 months if protected from light and moisture.

Protocol B: Solvent Exchange (Organic to Aqueous)

Purpose: Introducing the compound into an aqueous buffer for photorelease studies without

immediate precipitation.
e Prepare Buffer: Use PBS or HEPES (pH 7.4).

 Dilution Factor: The final organic content should ideally be < 5% to avoid protein
denaturation (if applicable), but Z-Tyr(tBu)-ONB may require higher organic content (10-
20%) to stay soluble due to its hydrophobicity.

o Stepwise Addition:
o Place the aqueous buffer in a vortexing tube.
o Slowly add the DMSO stock dropwise while vortexing.

o Critical: Do NOT add water to the DMSO stock; this causes immediate clumping. Always
add Stock

Buffer.

o Observation: If the solution turns milky (Tyndall effect), the compound has aggregated.
Increase the DMSO percentage or add a surfactant (e.g., 0.1% Tween-20).

Photolysis & Stability Workflow

The defining feature of the ONB group is its cleavage by UV light (300—365 nm). This requires
strict handling protocols.

Workflow Diagram: Handling & Photolysis
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Caption: Operational workflow for Z-Tyr(tBu)-ONB, emphasizing light protection until the
specific trigger point.

Critical Handling Precautions

o Amber Glassware: Mandatory for all stock solutions.

o Light Source: Avoid direct sunlight or fluorescent lab lights during weighing. Use a red safety
light if handling large quantities for extended periods.

* pH Sensitivity: While the Z and tBu groups are acid-stable (to a degree) and base-stable, the
ester linkage is susceptible to hydrolysis at high pH (>9). Maintain pH 4-8 for maximum
stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1426285?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1426285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

